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Compound of Interest

Compound Name: Tributyltin benzoate

Cat. No.: B1317476

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety
considerations essential for the handling of Tributyltin benzoate. Tributyltin (TBT) compounds,
including Tributyltin benzoate, are organotin compounds known for their high toxicity.[1][2]
Historically used as biocides in applications such as anti-fouling paints for ships, their use has
been restricted due to significant environmental and health concerns.[3][4][5] This guide is
intended to equip researchers, scientists, and drug development professionals with the critical
information needed to manage the risks associated with this hazardous compound.

Chemical and Physical Properties

Tributyltin benzoate is a clear liquid with the molecular formula C19H3202Sn.[4][6] A
summary of its key chemical and physical properties is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1317476?utm_src=pdf-interest
https://www.benchchem.com/product/b1317476?utm_src=pdf-body
https://www.benchchem.com/product/b1317476?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37624201/
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://altogenlabs.com/toxicology/acute-dermal-toxicity-oecd-402/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://en.wikipedia.org/wiki/Tributyltin
https://www.benchchem.com/product/b1317476?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://pubmed.ncbi.nlm.nih.gov/33016251/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Weight 411.2 g/mol [4][6]

CAS Number 4342-36-3[6]

Appearance Clear liquid[6]

Density 1.193 g/mL at 25 °C[7][8]
Boiling Point 166-168 °C at 1 mm Hg[7]
Melting Point 16-18 °C[7]

Vapor Pressure

0.0000015 mmHg][6]

Flash Point

>230 °F[7]

Toxicological Profile

Tributyltin benzoate is classified as a toxic substance with significant health hazards. It is

toxic if swallowed or in contact with skin, causes severe skin and eye irritation, and can cause

damage to organs through prolonged or repeated exposure.[6]

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data for Tributyltin benzoate.

Toxicity . Toxicity
. Species Route Value

Endpoint Category
115 mg/kg (male

LD50 Rat Oral and female 9]
combined)[9]
> 2000 mg/kg

LD50 Rat Dermal ) 9]
(combined)[9]

Primary Dermal ) Severe

o Rabbit Dermal o I[9]
Irritation Irritation[9]
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Occupational Exposure Limits

Several organizations have established occupational exposure limits for tin compounds, which
are applicable to Tributyltin benzoate.

Limit Value (as Sn)

Permissible Exposure Limit (PEL) 0.1 mg/m3[6]

Immediately Dangerous to Life or Health (IDLH) 25.0 mg/m3[6]

Threshold Limit Value (TLV) 0.1 mg/m3[6]
TLV-STEL 0.2 mg/m3[6]
Maximum Allowable Concentration (MAK) 0.02 mg/m3 (inhalable fraction)[6]

Mechanisms of Toxicity

Tributyltin compounds exert their toxic effects through multiple mechanisms, primarily acting as
endocrine disruptors, neurotoxins, and immunotoxins.

Endocrine Disruption

Tributyltin is a potent endocrine-disrupting chemical.[2][9] Its primary mechanism involves the
inhibition of the cytochrome P450 enzyme, aromatase, which is responsible for converting
androgens to estrogens.[3][10] This disruption of hormonal balance can lead to reproductive
and developmental abnormalities.[11] Furthermore, TBT has been shown to interact with
nuclear receptors, specifically the retinoid-X receptor (RXR) and the peroxisome proliferator-
activated receptor y (PPARY), which play crucial roles in various physiological processes,
including development and metabolism.[9][10]
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Preparation

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Verify Engineering Controls (Fume Hood)

Work in Fume Hood

Avoid Skin/Eye Contact

'

Minimize Aerosol Generation

Post-Handling

Decontaminate Work Area & Equipment

Dispose of Waste Properly

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1317476?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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